2-((4-oxo-3-((tetrahydrofuran-2-yl)methyl)-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)-N-phenylacetamide

• IUPAC Name: 2-[[4-oxo-3-(oxolan-2-ylmethyl)-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C23H21N3O4S/c27-19(24-15-7-2-1-3-8-15)14-31-23-25-20-17-10-4-5-11-18(17)30-21(20)22(28)26(23)13-16-9-6-12-29-16/h1-5,7-8,10-11,16H,6,9,12-14H2,(H,24,27)
• InChI Key: NSGMURQVEFWRTQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C(=O)C3=C(C4=CC=CC=C4O3)N=C2SCC(=O)NC5=CC=CC=C5
• Molecular Formula: C23H21N3O4S
• Molecular Weight: 435.5 g/mol
• CAS No.: 899941-88-9

Description

This compound features a benzofuro[3,2-d]pyrimidinone core, a sulfur-linked acetamide group, and a tetrahydrofuran (THF)-derived substituent at position 2. The THF-methyl group improves solubility relative to purely hydrophobic substituents, while the N-phenylacetamide moiety offers hydrogen-bonding capacity .

Biological Activity

The compound 2-((4-oxo-3-((tetrahydrofuran-2-yl)methyl)-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)-N-phenylacetamide is a complex organic molecule that has garnered attention for its potential biological activities. This article reviews the biological properties, mechanisms of action, and relevant case studies associated with this compound.

• Molecular Formula : C23H20ClN3O4S
• Molecular Weight : 469.9 g/mol
• CAS Number : 900002-78-0

The biological activity of this compound is primarily attributed to its structural features, which include:

• Pyrimidine and Benzofuro Structures : These motifs are known to interact with various biological targets, including enzymes and receptors.
• Thioamide Group : This functional group can enhance the compound's reactivity and potential binding affinity to biological targets.

Biological Activity Overview

Research indicates that compounds similar to 2-((4-oxo-3-((tetrahydrofuran-2-yl)methyl)-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)-N-phenylacetamide exhibit a range of biological activities:

Antimicrobial Activity

Studies have shown that related compounds possess antimicrobial properties against both Gram-positive and Gram-negative bacteria. For example:

• Staphylococcus aureus : Exhibited significant inhibition at low concentrations (IC50 values around 1.8 μM).

Cytotoxicity

Compounds in this class have also demonstrated cytotoxic effects on various cancer cell lines:

Cell Line	IC50 (µM)
HeLa (cervical cancer)	2.5 - 5.1
CCRF-CEM (T-cell leukemia)	7.0
HCT116 (colon cancer)	7.0
MCF7 (breast adenocarcinoma)	0.6

These findings suggest a potential role in cancer therapy, although further studies are necessary to elucidate the specific mechanisms involved.

Case Studies

• In Vivo Studies : Animal models have been employed to assess the pharmacokinetics and therapeutic efficacy of similar compounds. Results indicated significant tumor reduction in xenograft models when treated with derivatives of this compound.
• Mechanistic Studies : Research has focused on the interaction of these compounds with specific protein targets involved in cell proliferation and apoptosis pathways, revealing potential pathways for therapeutic intervention.

Comparison with Similar Compounds

Benzofuropyrimidinone vs. Thienopyrimidinone

The compound in , 2-((3-benzyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(3-methoxyphenyl)acetamide, replaces the benzofuran oxygen with sulfur, forming a thieno[3,2-d]pyrimidinone core. This substitution increases lipophilicity (predicted density: 1.35 g/cm³ vs. ~1.3 g/cm³ for benzofuro analogs) but may reduce metabolic stability due to sulfur’s susceptibility to oxidation .

Benzofuropyrimidinone vs. Quinazolinone

Quinazolinone derivatives, such as 2-((4-oxo-3-phenyl-3,4-dihydroquinazolin-2-yl)thio)acetohydrazide (), lack the fused benzofuran ring. However, the quinazolinone scaffold is associated with broader kinase inhibition profiles .

Substituent Effects

Position 3 Modifications

• THF-Methyl (Target Compound) : Enhances solubility via oxygen’s polarity while maintaining moderate lipophilicity.
• 3-Methylbutyl () : Increases hydrophobicity (logP ~3.5 predicted), likely improving membrane permeability but reducing aqueous solubility.
• Benzyl () : High lipophilicity (logP ~4.0) may limit bioavailability but enhance binding to lipophilic targets .

Acetamide Substituents

• N-Phenyl (Target) : Balanced hydrogen-bonding capacity.
• N-(3-Trifluoromethylphenyl) () : The electron-withdrawing CF₃ group enhances metabolic stability and may strengthen van der Waals interactions.